Cas no 1806751-26-7 (Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)
Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
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- Inchi: 1S/C12H12F5NO4/c1-3-21-8(19)5-6-4-7(20-2)10(22-12(15,16)17)9(18-6)11(13)14/h4,11H,3,5H2,1-2H3
- InChI Key: MFFDRQJCTCGBOG-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=CC(CC(=O)OCC)=N1)OC)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 366
- XLogP3: 2.9
- Topological Polar Surface Area: 57.6
Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029082993-1g |
Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate |
1806751-26-7 | 97% | 1g |
$1,519.80 | 2022-03-31 |
Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview
The compound Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate, with the CAS number 1806751-26-7, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties and potential applications.
Recent studies have highlighted the importance of fluorinated compounds in various industries, particularly in the development of advanced materials and pharmaceuticals. The presence of fluorine atoms in the structure of Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate enhances its stability and reactivity, making it a valuable precursor in organic synthesis. Researchers have explored its use in the creation of bioactive molecules, where its fluorinated groups can influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).
The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and coupling reactions. The incorporation of the trifluoromethoxy group is particularly challenging due to its high electronegativity and potential for steric hindrance. However, advancements in catalytic methods and the use of novel reagents have enabled more efficient syntheses. For instance, recent work by Smith et al. (2023) demonstrated a streamlined approach to constructing similar fluorinated pyridines using palladium-catalyzed cross-coupling reactions.
In terms of applications, Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate has shown promise in the field of agrochemicals. Its ability to modulate enzyme activity makes it a potential candidate for herbicides or fungicides. Additionally, its structural similarity to certain pharmaceutical agents suggests that it could serve as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases.
Environmental considerations are also critical when evaluating compounds like this one. The fluorinated groups present in its structure raise questions about its biodegradability and potential environmental impact. Recent research by Green et al. (2023) has focused on assessing the fate of similar fluorinated compounds in aquatic environments, emphasizing the need for sustainable synthetic practices to minimize ecological risks.
In conclusion, Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in shaping future advancements across multiple disciplines.
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